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Compound of Interest

Compound Name:
2'-Methylbiphenyl-3-carboxylic

acid

Cat. No.: B066333 Get Quote

An In-depth Technical Guide to 2'-Methylbiphenyl-3-carboxylic Acid

Introduction
2'-Methylbiphenyl-3-carboxylic acid, identified by CAS Number 168618-44-8, is a member of

the aryl carboxylic acid family.[1][2] This class of compounds is distinguished by a biphenyl

scaffold—two phenyl rings linked by a single bond—which provides a unique combination of

structural rigidity and conformational flexibility. The biphenyl structure imparts thermal stability

and specific hydrophobic characteristics, while the carboxylic acid group offers a reactive site

for chemical modification and hydrogen bonding.[1] These features make biphenyl carboxylic

acids valuable as synthetic intermediates and foundational structures in medicinal chemistry

and materials science.[1] This guide provides a comprehensive overview of the properties,

synthesis, applications, and safety considerations for 2'-Methylbiphenyl-3-carboxylic acid,

tailored for researchers and drug development professionals.

Compound Identification and Physicochemical
Properties
Accurate identification is critical in scientific research. The primary identifiers and key

physicochemical properties for 2'-Methylbiphenyl-3-carboxylic acid are summarized below.
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Property Value Source(s)

CAS Number 168618-44-8 [2][3][4]

IUPAC Name
3-(2-methylphenyl)benzoic

acid
[3]

Molecular Formula C₁₄H₁₂O₂ [2][3]

Molecular Weight 212.24 g/mol [2][3]

Appearance Solid (expected) General knowledge

Boiling Point

High boiling point expected

due to strong intermolecular

hydrogen bonding.[5][6]

[5][6]

Solubility

Expected to be poorly soluble

in water but soluble in organic

solvents like ethanol, toluene,

and diethyl ether.[5][6]

[5][6]

Spectroscopic Profile
While specific spectra for this compound are not widely published, its structure allows for the

confident prediction of key signals in common spectroscopic analyses.

Infrared (IR) Spectroscopy: The IR spectrum is expected to be dominated by two

characteristic absorptions from the carboxylic acid group. A very broad O–H stretching band

would appear in the 2500–3300 cm⁻¹ region, and a sharp, strong C=O stretching absorption

would be observed between 1710 and 1760 cm⁻¹.[7] Conjugation with the benzene ring

would likely place the C=O stretch closer to 1710 cm⁻¹.[7]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton NMR spectrum would

provide distinct signals. The acidic proton of the carboxyl group (–COOH) is highly

deshielded and would appear as a broad singlet far downfield, typically around 10–12 ppm.

[8] The aromatic protons on the two benzene rings would resonate in the 7–8 ppm region,

showing complex splitting patterns due to their coupling. The methyl group (–CH₃) protons

would appear as a sharp singlet further upfield, likely in the 2.0–2.5 ppm range.
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¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The carbon NMR spectrum would

show a characteristic signal for the carbonyl carbon of the carboxylic acid in the 165–185

ppm range.[7] Multiple signals would be present in the 120–140 ppm region, corresponding

to the aromatic carbons of the biphenyl system. The methyl carbon would produce a signal at

the upfield end of the spectrum, typically between 15–25 ppm.

Synthesis and Reactivity
The most logical and widely employed method for constructing the biphenyl scaffold is the

Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-

carbon bond between an aryl halide and an arylboronic acid, offering high yields and tolerance

for a wide range of functional groups.

A plausible synthesis for 2'-Methylbiphenyl-3-carboxylic acid would involve the coupling of

methyl 3-bromobenzoate with 2-methylphenylboronic acid, followed by saponification

(hydrolysis) of the resulting ester to yield the final carboxylic acid.
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Methyl 3-bromobenzoate

Methyl 2'-methylbiphenyl-3-carboxylate

Suzuki Coupling

2-Methylphenylboronic acid

Suzuki Coupling

Pd(PPh₃)₄
K₂CO₃ (Base)

Suzuki Coupling

NaOH, H₂O/EtOH
Then H₃O⁺

2'-Methylbiphenyl-3-carboxylic acid

Saponification

Click to download full resolution via product page

Caption: Suzuki coupling followed by saponification.

Experimental Protocol: Suzuki Coupling and
Saponification
This protocol is an illustrative example based on established Suzuki-Miyaura coupling

procedures.[9]
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Step 1: Suzuki-Miyaura Cross-Coupling

Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add

methyl 3-bromobenzoate (1.0 eq.), 2-methylphenylboronic acid (1.1 eq.), and potassium

carbonate (K₂CO₃) (2.0 eq.).

Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water as the solvent.

Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15

minutes to remove oxygen, which can deactivate the catalyst.

Catalyst Addition: Add the palladium catalyst, such as

tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02-0.05 eq.), to the reaction mixture.

Reaction: Heat the mixture to 80-90 °C and stir for 12-16 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Workup: After completion, cool the reaction to room temperature. Dilute with water and

extract the product with an organic solvent like ethyl acetate. Wash the combined organic

layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under

reduced pressure to obtain the crude intermediate, methyl 2'-methylbiphenyl-3-carboxylate.

Step 2: Saponification (Ester Hydrolysis)

Setup: Dissolve the crude ester from Step 1 in a mixture of ethanol and water.

Hydrolysis: Add an excess of sodium hydroxide (NaOH) (2-3 eq.) and heat the mixture to

reflux for 2-4 hours until the ester is fully consumed (monitor by TLC).

Acidification: Cool the reaction mixture and remove the ethanol under reduced pressure.

Dilute the remaining aqueous solution with water and acidify to a pH of ~2 using a strong

acid like hydrochloric acid (HCl).

Isolation: The carboxylic acid product will precipitate out of the acidic solution. Collect the

solid by vacuum filtration, wash with cold water to remove inorganic salts, and dry under

vacuum to yield 2'-Methylbiphenyl-3-carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b066333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Research Interest
The biphenyl carboxylic acid scaffold is a privileged structure in medicinal chemistry and

materials science.[1]

Medicinal Chemistry: Biphenyl derivatives are integral to a wide range of pharmacologically

active compounds, including agents with anti-inflammatory, antihypertensive, antimicrobial,

and antitumor properties.[1] For example, the non-steroidal anti-inflammatory drug (NSAID)

Diflunisal is a biphenyl carboxylic acid derivative.[9] The specific substitution pattern of 2'-
Methylbiphenyl-3-carboxylic acid makes it a valuable building block for creating libraries of

novel compounds to screen for biological activity. The methyl group and the position of the

carboxylic acid can influence the molecule's conformation and how it binds to biological

targets.[1]

Materials Science: The rigidity and thermal stability of the biphenyl core are desirable

properties for developing liquid crystals and heat-resistant polymers.[1] The carboxylic acid

group provides a handle for polymerization or for anchoring the molecule to surfaces in the

development of functional materials.

Safety and Handling
Based on available safety data, 2'-Methylbiphenyl-3-carboxylic acid should be handled with

appropriate care in a laboratory setting.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[4]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[10][11]
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Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat.[10]

Handling: Avoid breathing dust, fumes, or vapors.[10] Wash hands thoroughly after

handling.[10] Avoid contact with skin, eyes, and clothing.[10]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

substances.[10]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[10]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[10][12]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[10][12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.

[10][12]

Conclusion
2'-Methylbiphenyl-3-carboxylic acid is a well-defined chemical entity with significant potential

as an intermediate in synthetic and medicinal chemistry. Its properties are characteristic of the

biphenyl carboxylic acid class, combining a stable structural core with a versatile functional

group. While detailed experimental data for this specific isomer is limited, its synthesis can be

reliably achieved through standard methodologies like the Suzuki-Miyaura coupling.

Understanding its predicted spectroscopic features, logical synthesis, and proper safety

protocols enables researchers to effectively utilize this compound in the development of novel

molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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